Cas no 40991-34-2 (1,2-benzothiazole-3-carboxylic acid)
40991-34-2 structure
Product Name:1,2-benzothiazole-3-carboxylic acid
CAS No:40991-34-2
MF:C8H5NO2S
MW:179.195800542831
MDL:MFCD01658903
CID:926440
PubChem ID:94512
Update Time:2025-04-19
1,2-benzothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazole-3-carboxylic acid
- 1,2-benzothiazole-3-carboxylic acid
- 1,2-benzoisothiazole-3-carboxylic acid
- acido 1,2-benzisotiazol-3-ilcarbossilico
- Acido 3-benzisotiazolcarbossilic
- benzisothiazole-3-carboxylic acid
- benzo(d)isothiazole-3-carboxylic acid
- Z1198157386
- AB09662
- PS-18149
- F8886-2549
- E73611
- BENZO[D]ISOTHIAZOLE-3-CARBOXYLIC ACID
- KTORKRBAIRTBCP-UHFFFAOYSA-N
- HMS1509N12
- 1,2-benzisothiazole-3-carboxylic acid, AldrichCPR
- MFCD01658903
- AKOS006275899
- 2-27-00-00378 (Beilstein Handbook Reference)
- EN300-160657
- BRN 0136252
- SY056904
- SCHEMBL260433
- 40991-34-2
- ChemDiv3_012970
- Acido 3-benzisotiazolcarbossilic [Italian]
- DTXSID10193992
- 1,2-benzisothiazol-3-ylcarboxylic acid
- 1,2-BENZISOTHIAZOLE-3-CARBOXYLICACID
- 3-Benzisothiazolecarboxylic acid
- DTXCID50116483
-
- MDL： MFCD01658903
- Inchi： 1S/C8H5NO2S/c10-8(11)7-5-3-1-2-4-6(5)12-9-7/h1-4H,(H,10,11)
- InChI Key： KTORKRBAIRTBCP-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C(C(=O)O)=N1
Computed Properties
- Exact Mass: 179.00400
- Monoisotopic Mass: 179.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 279.7℃at760mmHg
- Flash Point: 122.9±22.6 °C
- Refractive Index: 1.731
- PSA: 78.43000
- LogP: 1.99450
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1,2-benzothiazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-benzothiazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-benzothiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059003182-1g |
1,2-Benzisothiazole-3-carboxylic acid |
40991-34-2 | 95% | 1g |
$780.00 | 2023-09-02 | |
| Alichem | A059003182-5g |
1,2-Benzisothiazole-3-carboxylic acid |
40991-34-2 | 95% | 5g |
$2010.00 | 2023-09-02 | |
| TRC | B411825-10mg |
1,2-benzothiazole-3-carboxylic acid |
40991-34-2 | 10mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B411825-50mg |
1,2-benzothiazole-3-carboxylic acid |
40991-34-2 | 50mg |
$ 160.00 | 2022-04-02 | ||
| TRC | B411825-100mg |
1,2-benzothiazole-3-carboxylic acid |
40991-34-2 | 100mg |
$ 250.00 | 2022-04-02 | ||
| Chemenu | CM153142-5g |
benzo[d]isothiazole-3-carboxylic acid |
40991-34-2 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM153142-1g |
benzo[d]isothiazole-3-carboxylic acid |
40991-34-2 | 95% | 1g |
$660 | 2021-08-05 | |
| eNovation Chemicals LLC | Y1097581-100mg |
1,2-benzothiazole-3-carboxylic acid |
40991-34-2 | 97% | 100mg |
$170 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1097581-250MG |
1,2-benzothiazole-3-carboxylic acid |
40991-34-2 | 97% | 250mg |
$100 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1097581-500MG |
1,2-benzothiazole-3-carboxylic acid |
40991-34-2 | 97% | 500mg |
$100 | 2024-07-21 |
1,2-benzothiazole-3-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
40991-34-2 (1,2-benzothiazole-3-carboxylic acid) Related Products
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- 677304-76-6(5-Methoxybenzo[d]isothiazole-3-carboxylic acid)
- 936923-43-2(1,2-Benzisothiazole-3-carboxylicacid, 5-hydroxy-, ethyl ester)
- 858671-75-7(6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid)
- 677304-64-2(6-methoxy-1,2-benzothiazole-3-carboxylic Acid)
- 932702-33-5(6-Hydroxybenzodisothiazole-3-carboxylicacid)
- 677304-75-5(6-bromo-1,2-benzothiazole-3-carboxylic acid)
- 677304-78-8(5-bromo-1,2-benzothiazole-3-carboxylic acid)
- 50789-16-7(6-CHLORO-1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID)
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